Cas no 75233-98-6 (5-Hexadecyl-1H-pyrrole-2-carboxaldehyde)

• Product Name: 5-Hexadecyl-1H-pyrrole-2-carboxaldehyde
• CAS No: 75233-98-6
• MF: C₂₁H₃₇NO
• MW: 319.524586439133
• CID: 2003508
• PubChem ID: 13451138
• Update Time: 2025-04-21

5-Hexadecyl-1H-pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hexadecyl-1H-pyrrole-2-carboxaldehyde
• 5-hexadecylpyrrole-2-carbaldehyde
• 5-hexadecylpyrrole-2-carboxaldehyde
• 5-n-hexadecanylpyrrole-2-carboxaldehyde
• 75233-98-6
• 5-hexadecyl-1H-pyrrole-2-carbaldehyde
• CHEMBL1076331

• Inchi： 1S/C21H37NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21(19-23)22-20/h17-19,22H,2-16H2,1H3
• InChI Key： GBHBQLGAMKIGDE-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(CCCCCCCCCCCCCCCC)N1

Computed Properties

• Exact Mass: 319.287514804g/mol
• Monoisotopic Mass: 319.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes